Gold-catalyzed intermolecular formal (3+2) cycloaddition of stabilized vinyldiazo derivatives and electronically unbiased allenes†
Chemical Communications Pub Date: 2016-06-29 DOI: 10.1039/C6CC04106J
Abstract
The reaction of electronically unbiased allenes with alkenyldiazo compounds in the presence of gold catalysts provided alkylidenecyclopentene derivatives resulting from a formal intermolecular (3+2) carbocyclization. A stepwise mechanism involving initial activation of the diazo component and subsequent formation of an allyl cation intermediate has been proposed. This process represents the first intermolecular gold-catalyzed cycloaddition involving non-activated allenes.
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Journal Nameļ¼Chemical Communications
Research Products
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Bertrandite (Be4(OH)2O(SiO3)2)
CAS no.: 12161-82-9
